Dysprosium;6,6,7,7,8,8,8-heptafluoro-2,2-dimethyloctane-3,5-dione

Specification

• CAS No.: 18323-98-3
• Molecular Formula: C30H33DyF21O6
• Molecular Weight: 1051.0 g/mol
• IUPAC Name: dysprosium;(Z)-1,1,1,2,2,3,3-heptafluoro-6-hydroxy-7,7-dimethyloct-5-en-4-one;(E)-1,1,1,2,2,3,3-heptafluoro-6-hydroxy-7,7-dimethyloct-5-en-4-one
• Standard InChI: InChI=1S/3C10H11F7O2.Dy/c3*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h3*4,18H,1-3H3;/b2*5-4+;5-4-
• Standard InChI Key: WTTCZGUEGPGZKL-XXKCSQSKSA-N
• Isomeric SMILES: CC(/C(=C\C(=O)C(F)(F)C(F)(F)C(F)(F)F)/O)(C)C.CC(/C(=C\C(=O)C(F)(F)C(F)(F)C(F)(F)F)/O)(C)C.CC(/C(=C/C(=O)C(F)(F)C(F)(F)C(F)(F)F)/O)(C)C.[Dy]
• SMILES: CC(C)(C)C(=O)CC(=O)C(C(C(F)(F)F)(F)F)(F)F.CC(C)(C)C(=O)CC(=O)C(C(C(F)(F)F)(F)F)(F)F.CC(C)(C)C(=O)CC(=O)C(C(C(F)(F)F)(F)F)(F)F.[Dy]
• Canonical SMILES: CC(C)(C)C(=CC(=O)C(C(C(F)(F)F)(F)F)(F)F)O.CC(C)(C)C(=CC(=O)C(C(C(F)(F)F)(F)F)(F)F)O.CC(C)(C)C(=CC(=O)C(C(C(F)(F)F)(F)F)(F)F)O.[Dy]

Introduction

Chemical Identity and Structure

Dysprosium;6,6,7,7,8,8,8-heptafluoro-2,2-dimethyloctane-3,5-dione is more commonly referred to as tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)dysprosium(III) or Dy(FOD)3. This compound features a central dysprosium(III) ion coordinated to three bidentate FOD ligands, where FOD is the anionic form of 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedione (Hfod). The compound's unique structure involves six oxygen atoms from the three ligands coordinating with the central dysprosium ion, forming a hexacoordinate complex.

Identification Parameters

Table 1: Chemical Identification Parameters

Parameter	Value
CAS Number	18323-98-3
Molecular Formula	C30H33DyF21O6 or C30H30DyF21O6
Molecular Weight	1051.0 g/mol or 1048.022 g/mol
IUPAC Name	dysprosium;6,6,7,7,8,8,8-heptafluoro-2,2-dimethyloctane-3,5-dione
Synonyms	Dy(FOD)3, Dysprosium(III) tris(heptafluorodimethyloctanedionate)
PubChem CID	435942

Structural Characteristics

The compound features three FOD ligands, each acting as a bidentate chelating agent through the two oxygen atoms of the β-diketonate moiety. The heptafluorinated chain in each ligand provides unique electronic properties to the complex, affecting both its physical characteristics and coordination chemistry. The structure can be represented with the linear formula Dy(OCC(CH3)3CHCOCF2CF2CF3)3.

Physical and Chemical Properties

Dy(FOD)3 exists as an off-white to yellow solid at room temperature with distinct physical and chemical properties that make it valuable for various research applications.

Physical Properties

Table 2: Physical and Chemical Properties

Property	Value
Physical State	Solid
Appearance	Off-white to yellow powder
Melting Point	184-186°C
Solubility	Insoluble in water, soluble in organic solvents
Stability	Stable under normal conditions
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	>0 (can participate as acceptor)

Electronic and Magnetic Properties

The compound contains the Dy(III) ion, which possesses unique electronic configurations leading to interesting magnetic and spectroscopic properties. Dysprosium compounds generally exhibit paramagnetic behavior due to the 4f9 electronic configuration of Dy(III). The fluorinated ligands influence the electronic environment around the metal center, affecting both magnetic behavior and luminescence properties.

Synthesis and Characterization

Characterization Techniques

Characterization of Dy(FOD)3 and similar complexes typically involves multiple analytical techniques:

• X-ray diffraction (XRD) for structural determination

• Infrared spectroscopy (IR) for identification of functional groups

• Nuclear magnetic resonance (NMR) for structural confirmation

• Photoluminescence studies for optical properties

• Magnetic measurements for determination of magnetic behavior

Spectroscopic Properties

Luminescence Characteristics

While specific data for Dy(FOD)3 is limited in the search results, dysprosium(III) compounds generally exhibit characteristic luminescence emissions. Based on studies of other dysprosium complexes, we can anticipate several key emission bands:

Table 3: Typical Emission Bands of Dysprosium(III) Compounds

Transition	Wavelength (nm)	Color
4F9/2→6H15/2	~480-485	Blue
4F9/2→6H13/2	~570-575	Yellow
4F9/2→6H11/2	~660-665	Red
4F9/2→6H9/2	~750-755	Near-infrared

The relative intensities of these emission bands are affected by the coordination environment around the dysprosium ion, with the yellow emission (4F9/2→6H13/2) often being the most intense in asymmetric environments.

Applications and Technological Significance

Research Applications

Dy(FOD)3 is primarily used as a research compound, with applications in:

• Spectroscopic investigations

• Magnetic materials research

• Catalyst studies

• Coordination chemistry studies

• Materials science

Luminescent Materials

Dysprosium compounds have shown promising applications in white light-emitting materials. The characteristic blue and yellow emissions of Dy(III) can combine to produce white light, making dysprosium-based compounds valuable for development of white light-emitting diodes (WLEDs). The CIE chromaticity coordinates of dysprosium-doped materials often fall within the cool white region, with coordinates around (0.32, 0.36) and correlated color temperatures of approximately 6000K.

Magnetic Materials

The unique magnetic properties of dysprosium compounds, including potential single-molecule magnet behavior, make them interesting candidates for magnetic materials applications. The complex magnetic behavior arising from the large magnetic moment of Dy(III) and its strong spin-orbit coupling could be exploited in advanced magnetic materials.

Research Findings and Developments

Luminescence Studies

Research on dysprosium compounds has revealed several important findings:

• Concentration quenching: The luminescence intensity of dysprosium compounds typically increases with concentration up to an optimal value, after which quenching occurs through dipole-dipole interactions.

• White light emission: Dysprosium-doped materials can produce white light through the combination of blue and yellow emissions, with the intensity ratio of these emissions being tunable through modification of the coordination environment.

• Lifetime measurements: The decay lifetimes of dysprosium emissions have been found to decrease with increasing dysprosium concentration, providing insight into energy transfer mechanisms.

Structure-Property Relationships

The relationship between structure and properties in dysprosium complexes reveals several key insights:

• The asymmetry of the coordination environment significantly affects the relative intensities of emission bands, with higher asymmetry leading to stronger electric-dipole transitions.

• The fluorinated ligands in Dy(FOD)3 likely contribute to unique properties compared to non-fluorinated analogues, including enhanced thermal stability and different solubility profiles.

• The coordination geometry around the dysprosium center influences both magnetic and luminescent properties, with distorted geometries typically leading to enhanced luminescence.